Cas no 89393-40-8 (Benzoic acid, 2-butyl-3-(hydroxymethyl)-)

Benzoic acid, 2-butyl-3-(hydroxymethyl)- structure
89393-40-8 structure
Product Name:Benzoic acid, 2-butyl-3-(hydroxymethyl)-
CAS No:89393-40-8
MF:C12H16O3
MW:208.253643989563
CID:602279
PubChem ID:13198603
Update Time:2025-04-19

Benzoic acid, 2-butyl-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-butyl-3-(hydroxymethyl)-
    • 2-butyl-3-(hydroxymethyl)benzoic acid
    • DTXSID20526712
    • 89393-40-8
    • Inchi: 1S/C12H16O3/c1-2-3-6-10-9(8-13)5-4-7-11(10)12(14)15/h4-5,7,13H,2-3,6,8H2,1H3,(H,14,15)
    • InChI Key: KZILAVXKVXCJEF-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=C(C(=O)O)C=1CCCC

Computed Properties

  • Exact Mass: 208.109944368g/mol
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.5Ų
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